Cas no 1803770-24-2 (Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate)

• Product Name: Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate
• CAS No: 1803770-24-2
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4952219
• Update Time: 2025-06-23

Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate

• Inchi： 1S/C10H9NO4/c1-15-10(14)9-6(4-11)2-3-8(13)7(9)5-12/h2-3,12-13H,5H2,1H3
• InChI Key： JCKHXHJMHXUCAZ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C#N)C(C(=O)OC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.8
• Topological Polar Surface Area: 90.6

Additional information on Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate

Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate (CAS No. 1803770-24-2): A Comprehensive Overview

Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate, identified by its CAS number 1803770-24-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of multiple functional groups, including a cyano group, a hydroxyl group, and a hydroxymethyl group, makes it a versatile scaffold for synthetic modifications and biological investigations.

The< strong>6-cyano moiety in the molecule contributes to its reactivity and electronic properties, making it a valuable intermediate in organic synthesis. This group is known to participate in various chemical reactions, such as nucleophilic addition and condensation reactions, which are pivotal in the development of novel pharmaceutical agents. Additionally, the< strong>3-hydroxy and< strong>2-(hydroxymethyl) groups introduce polarity and hydrogen bonding capabilities, enhancing the compound's solubility and interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzoate derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The structural features of methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate make it an attractive candidate for further investigation in these domains. Specifically, the cyano group can be transformed into other functional moieties, such as carboxylic acids or amides, which are commonly found in biologically active molecules.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. Researchers have utilized similar benzoate derivatives to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The< strong>6-cyano,< strong>3-hydroxy, and< strong>2-(hydroxymethyl) groups provide multiple points for functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

The< strong>Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate CAS No. 1803770-24-2 has also been studied in the context of natural product-inspired drug design. By mimicking structures found in plants and microorganisms, researchers aim to identify new therapeutic agents with minimal side effects. The benzoate core is a common motif in many natural products, and its derivatives have been shown to exhibit a wide range of biological activities. The cyano and hydroxyl groups further enhance the molecule's potential by enabling interactions with biological targets through hydrogen bonding and other non-covalent forces.

In addition to its pharmacological relevance, methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate has applications in materials science. Its ability to form stable complexes with metal ions makes it useful in catalysis and coordination chemistry. These complexes can be employed in various industrial processes, including the synthesis of fine chemicals and polymers. The compound's versatility stems from its ability to participate in multiple types of chemical reactions, making it a valuable tool for synthetic chemists.

The latest research on methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate has focused on its role as a building block for drug discovery. Computational studies have predicted that derivatives of this compound may exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways. These findings have spurred experimental efforts to synthesize and test new analogs with improved pharmacokinetic properties. The< strong>Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate CAS No. 1803770-24-2 continues to be a subject of intense investigation due to its unique structural features and potential therapeutic applications.

The development of new synthetic methodologies for this compound has also been a focal point for researchers. Advances in green chemistry have led to the exploration of more sustainable approaches to producing benzoate derivatives. These methods aim to minimize waste generation and reduce reliance on hazardous reagents while maintaining high yields and purity standards. The< strong>Methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate CAS No. 1803770-24-2, with its multifunctional nature, serves as an excellent model for such innovations.

In conclusion, methyl 6-cyano-3-hydroxy-2-(hydroxymethyl)benzoate, identified by its CAS number 1803770-24-2, is a compound with broad applicability across multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable asset for pharmaceutical research, materials science, and industrial chemistry. As our understanding of its properties continues to grow, so too does the potential for discovering new applications that could benefit society at large.